Cas no 144010-85-5 ((R)-Desmethyl citalopram hydrochloride)

• Product Name: (R)-Desmethyl citalopram hydrochloride
• CAS No: 144010-85-5
• MF: C₁₉H₂₀ClFN₂O
• MW: 346.826307296753
• CID: 108568
• PubChem ID: 46781156
• Update Time: 2025-06-26

(R)-Desmethyl citalopram hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonitrile,1-(4-fluorophenyl)-1,3-dihydro-1-[3-(methylamino)propyl]-, (1R)-
• R-DESMETHYLCITALOPRAM
• (R)-Desmethyl Citalopram Hydrochloride
• (1R)-1-(4-fluorophenyl)-1-[3-(methylamino)propyl]-3H-2-benzofuran-5-carbonitrile,hydrochloride
• DTXSID70675805
• (1R)-1-(4-Fluorophenyl)-1-[3-(methylamino)propyl]-1,3-dihydro-2-benzofuran-5-carbonitrile--hydrogen chloride (1/1)
• (R)-(-)-N-Demethylcitalopram Hydrochloride
• AKOS030241518
• J-007895
• 144010-85-5
• (1R)-1-(4-Fluorophenyl)-1,3-dihydro-1-[3-(methylamino)propyl]-5-isobenzofurancarbonitrile Hydrochloride
• (1R)-1-(4-fluorophenyl)-1-[3-(methylamino)propyl]-3H-2-benzofuran-5-carbonitrile;hydrochloride
• (R)-Desmethylcitalopram Hydrochloride; (R)-Desmethyl Citalopram Hydrochloride; (1R)-1-(4-Fluorophenyl)-1,3-dihydro-1-[3-(methylamino)propyl]-5-isobenzofurancarbonitrile hydrochloride
• (R)-Desmethyl citalopram hydrochloride

• Inchi： 1S/C19H19FN2O.ClH/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19;/h3-8,11,22H,2,9-10,13H2,1H3;1H/t19-;/m1./s1
• InChI Key： DYIZNULSIBGJPJ-FSRHSHDFSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@]1(C2C=CC(C#N)=CC=2CO1)CCCNC

Computed Properties

• Exact Mass: 310.14800
• Monoisotopic Mass: 346.1248191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Melting Point: 70-72°C
• PSA: 45.05000
• LogP: 3.86168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on (R)-Desmethyl citalopram hydrochloride

Professional Introduction of (R)-Desmethyl Citalopram Hydrochloride (CAS No. 144010-85-5)

The compound (R)-Desmethyl Citalopram Hydrochloride (CAS No. 144010-85-5) is a significant molecule in the field of pharmacology, particularly within the realm of antidepressant medications. This compound is a derivative of citalopram, a well-known selective serotonin reuptake inhibitor (SSRI) widely used in the treatment of major depressive disorder (MDD). The (R)-Desmethyl designation refers to the stereochemical configuration of the molecule, which plays a critical role in its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how the spatial arrangement of atoms can significantly influence a drug's efficacy and safety. In the case of (R)-Desmethyl Citalopram Hydrochloride, researchers have demonstrated that this enantiomer exhibits superior pharmacokinetic profiles compared to its counterpart. This finding underscores the potential for this compound to serve as a more effective therapeutic agent in treating depression and related conditions.

One of the most intriguing aspects of (R)-Desmethyl Citalopram Hydrochloride is its mechanism of action. As an SSRI, it inhibits the reuptake of serotonin, thereby increasing its availability in the synaptic cleft. This enhancement facilitates neurotransmission and improves mood regulation. However, recent research has delved deeper into its interactions with other neurotransmitter systems, revealing potential synergistic effects that could expand its therapeutic applications beyond depression.

The synthesis and manufacturing processes of (R)-Desmethyl Citalopram Hydrochloride have also been subjects of extensive investigation. Scientists have developed novel synthetic pathways that improve yield and purity, ensuring that this compound can be produced on a larger scale for clinical use. These advancements are particularly important as demand for effective antidepressants continues to rise globally.

In terms of clinical applications, (R)-Desmethyl Citalopram Hydrochloride has shown promise in treating not only major depressive disorder but also anxiety disorders and other mood-related conditions. Clinical trials have demonstrated its efficacy in reducing symptoms while minimizing adverse effects, making it a favorable option for patients who may not tolerate traditional SSRIs well.

Moreover, recent studies have explored the potential of (R)-Desmethyl Citalopram Hydrochloride as a candidate for personalized medicine. By analyzing genetic markers and biomarkers, researchers aim to identify patient populations that are most likely to benefit from this compound. This approach could revolutionize mental health treatment by offering tailored therapies that maximize efficacy and minimize side effects.

Another area of interest is the exploration of (R)-Desmethyl Citalopram Hydrochloride's role in neuroplasticity and neuroprotection. Emerging evidence suggests that this compound may promote neuronal growth and repair, offering new avenues for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. While further research is needed to confirm these findings, they represent a promising direction for future studies.

In conclusion, (R)-Desmethyl Citalopram Hydrochloride (CAS No. 144010-85-5) stands at the forefront of antidepressant research, offering innovative solutions for treating mood disorders and potentially expanding into other therapeutic areas. Its unique stereochemical properties, combined with advancements in synthesis and clinical application, position it as a key player in modern pharmacology.